3-(5-Nitro-2-thiophene)acrylic Acid-d4 Sulfadimidine Amide
3-(5-Nitro-2-thiophene)acrylic Acid-d4 Sulfadimidine Amide
Brand Name:
Vulcanchem
CAS No.:
1795138-17-8
VCID:
VC0134157
InChI:
InChI=1S/C19H17N5O5S2/c1-12-11-13(2)21-19(20-12)23-31(28,29)16-7-3-14(4-8-16)22-17(25)9-5-15-6-10-18(30-15)24(26)27/h3-11H,1-2H3,(H,22,25)(H,20,21,23)/b9-5+/i3D,4D,7D,8D
SMILES:
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-])C
Molecular Formula:
C19H17N5O5S2
Molecular Weight:
463.519
3-(5-Nitro-2-thiophene)acrylic Acid-d4 Sulfadimidine Amide
CAS No.: 1795138-17-8
Cat. No.: VC0134157
Molecular Formula: C19H17N5O5S2
Molecular Weight: 463.519
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1795138-17-8 |
|---|---|
| Molecular Formula | C19H17N5O5S2 |
| Molecular Weight | 463.519 |
| IUPAC Name | (E)-3-(5-nitrothiophen-2-yl)-N-[2,3,5,6-tetradeuterio-4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]prop-2-enamide |
| Standard InChI | InChI=1S/C19H17N5O5S2/c1-12-11-13(2)21-19(20-12)23-31(28,29)16-7-3-14(4-8-16)22-17(25)9-5-15-6-10-18(30-15)24(26)27/h3-11H,1-2H3,(H,22,25)(H,20,21,23)/b9-5+/i3D,4D,7D,8D |
| Standard InChI Key | BQFCRZZSQUMLRS-SOUMXSKZSA-N |
| SMILES | CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-])C |
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